Cas no 413624-57-4 (13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid)

13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid structure
413624-57-4 structure
Product Name:13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
CAS No:413624-57-4
MF:C17H32O4
MW:300.433586120605
CID:2635247
PubChem ID:23431269
Update Time:2025-04-21

13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid Chemical and Physical Properties

Names and Identifiers

    • 13-hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
    • DTXSID80633996
    • 413624-57-4
    • SCHEMBL6206143
    • 13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
    • Inchi: 1S/C17H32O4/c1-16(2,13-18)11-7-5-9-14(19)10-6-8-12-17(3,4)15(20)21/h18H,5-13H2,1-4H3,(H,20,21)
    • InChI Key: FTFYQPIZYYTWNV-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CCCCC(CCCCC(C(=O)O)(C)C)=O

Computed Properties

  • Exact Mass: 300.23005950Da
  • Monoisotopic Mass: 300.23005950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 74.6Ų
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